Cas no 1795301-19-7 (3-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide)

• Product Name: 3-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide
• CAS No: 1795301-19-7
• MF: C₁₄H₁₆FN₃O₂S₂
• MW: 341.424143791199
• CID: 5369105
• Update Time: 2025-09-27

3-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-[[1-(2-thiazolyl)-2-pyrrolidinyl]methyl]benzenesulfonamide
• 3-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C14H16FN3O2S2/c15-11-3-1-5-13(9-11)22(19,20)17-10-12-4-2-7-18(12)14-16-6-8-21-14/h1,3,5-6,8-9,12,17H,2,4,7,10H2
• InChI Key： LDKBPGHBEANONC-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCCN2C2=NC=CS2)(=O)=O)=CC=CC(F)=C1

Experimental Properties

• Density: 1.382±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.5±60.0 °C(Predicted)
• pka: 10.57±0.50(Predicted)

Additional information on 3-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide

Chemical Profile and Research Applications of 3-fluoro-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide

CAS No. 1795301-19-7 is a novel organic compound with a unique structural framework combining a thiazole-pyrrolidine scaffold and a fluorinated arylsulfonamide moiety. This compound belongs to the class of sulfonamide derivatives, which have been extensively studied for their pharmacological properties, including enzyme inhibition and receptor modulation. The integration of a thiazole ring system with a N-methylpyrrolidinyl substituent creates a conformationally constrained core that may enhance molecular recognition in biological systems.

The molecular architecture features a fluorine atom at the para-position of the benzene ring, which is known to influence lipophilicity, metabolic stability, and binding affinity. The presence of the sulfonamide functionality (-SO₂NH) provides opportunities for hydrogen bonding interactions with target proteins. Recent studies in medicinal chemistry have highlighted the importance of such hybrid structures in developing selective inhibitors for kinases and G protein-coupled receptors (GPCRs).

Synthetic approaches to this compound typically involve multi-step reactions starting from readily available precursors. The formation of the thiazole-pyrrolidine linkage requires precise control over ring-closing metathesis or condensation reactions. Advanced techniques like microwave-assisted synthesis or flow chemistry have been employed to optimize yields and purity, as demonstrated in recent publications on similar heterocyclic scaffolds.

In terms of biological activity, preliminary investigations suggest that compounds bearing this structural motif exhibit promising activity against specific molecular targets. For instance, derivatives with analogous thiazole-pyrrolidine frameworks have shown inhibitory effects on kinases involved in cancer pathways. The fluorinated sulfonamide group may contribute to enhanced cellular permeability while maintaining selectivity over off-target proteins.

The structural versatility of this scaffold allows for systematic modification through various synthetic strategies. Researchers have explored substituent variations at both the thiazole and pyrrolidine rings to fine-tune physicochemical properties. Computational studies using molecular docking simulations have provided insights into the binding modes of these derivatives with their putative targets.

In drug discovery programs, compounds like CAS No. 1795301-19-7 are often evaluated for their ADME (absorption, distribution, metabolism, excretion) profiles. The fluorinated arylsulfonamide component is particularly interesting due to its potential to improve metabolic stability while maintaining favorable solubility characteristics—a critical factor in pharmaceutical development.

Recent advances in structure-based drug design have further enhanced our understanding of how subtle modifications can impact biological activity. For example, computational modeling has revealed that specific hydrogen bonding patterns between the sulfonamide group and amino acid residues in target enzymes are crucial for potency. These findings align with broader trends in modern medicinal chemistry where rational design approaches are increasingly being applied.

The chemical space around this compound continues to attract significant research interest due to its potential applications in multiple therapeutic areas. Ongoing studies are investigating its utility as a lead compound for developing new treatments targeting inflammatory diseases and neurodegenerative disorders. The modular nature of its structure facilitates rapid analog synthesis for high-throughput screening campaigns.

In summary, CAS No. 1795301-19-7 represents an innovative chemical entity that bridges key concepts from heterocyclic chemistry and pharmaceutical sciences. Its unique combination of structural elements offers exciting possibilities for future research into novel therapeutic agents with improved pharmacological profiles.